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Skin Sensitization Testing Methods

Get Quote

To evaluate a chemical like 3-octanol, researchers typically rely on a combination of animal, human, and

non-animal methods. The table below summarizes the key established tests.

Test Method

Species/System

What is Measured?

Key Outcome / Positive
Result Criteria

Guinea Pig
Maximization Test
(GPMT) [1]

Buehler Test [1]

Local Lymph Node
Assay (LLNA) [1]

Human Predictive
Patch Tests (HPPT)
(2]

Guinea Pig

Guinea Pig

Mouse

Human

Challenge-induced dermal
hypersensitivity reactions.

Challenge-induced dermal
hypersensitivity reactions.

Lymphocyte proliferation in
lymph nodes.

Elicitation of an allergic
response after repeated
exposure.

> 30% response rate in
test animals [1].

> 15% response rate in
test animals [1].

Stimulation Index (SI) =
3; EC3 value estimates
potency [1].

Positive skin reaction
upon challenge after
induction [2].
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Key Outcome / Positive

Test Method Species/System  What is Measured? o
Result Criteria
Direct Peptide In chemico Peptide binding (Key Event  Peptide depletion above
Reactivity Assay 1in the AOP). a defined threshold [3].
(DPRA) [3]
KeratinoSens [3] In vitro (cell- Keratinocyte activation (Key  Activation of the Nrf2
based) Event 2 in the AOP). antioxidant response
pathway [3].
h-CLAT [3] In vitro (cell- Dendritic cell activation Changes in cell surface
based) (Key Event 3 in the AOP). markers (e.g., CD86,
CD54) [3].

Integrated Strategies and Data Sources

Modern safety assessment often uses Defined Approaches (DAs) that integrate multiple sources of non-
animal data. For skin sensitization, the Adverse Outcome Pathway (AOP) provides the conceptual
framework for these strategies [3]. The diagram below illustrates this pathway and how different tests

correspond to its key events.
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DPRA
(In chemico)

Key Event 1: Molecular Initiating Event

Covalent Binding
to Skin Proteins

KeratinoSens
(In vit(o)

gratinocyte Response

h-CLAT Keratinocyte
(In vitro) Activation

Kéy Event 3: Dendritic Cell Activation

LLNA Dendritic Cell
(AnimaI\Test) Activation

\
Key Event 4: T-cell Response

Proliferation of
Antigen-Specific T-cells

Adverse Outcome:
Allergic Contact Dermatitis

Click to download full resolution via product page

To find specific data on 3-octanel, you can consult these key resources:

e HPPT Database: A publicly available database of 2277 human predictive patch tests for 1366 unique
substances serves as a crucial resource for human reference data [2].

¢ Integrated Testing Strategies (ITS): Machine learning models, such as Support Vector Machines
(SVM), that combine data from the DPRA, KeratinoSens, and h-CLAT assays have shown high
accuracy (89-96%) in predicting skin sensitization hazard [3].
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e The "2 out of 3" Defined Approach: This simple DA predicts a substance as a sensitizer if it
produces positive results in at least two of the three key in vitro assays (DPRA, KeratinoSens, h-
CLAT) [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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